Cas no 1805895-68-4 (2-Bromo-1-(3-ethoxy-5-(trifluoromethoxy)phenyl)propan-1-one)
2-Bromo-1-(3-ethoxy-5-(trifluoromethoxy)phenyl)propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-1-(3-ethoxy-5-(trifluoromethoxy)phenyl)propan-1-one
-
- Inchi: 1S/C12H12BrF3O3/c1-3-18-9-4-8(11(17)7(2)13)5-10(6-9)19-12(14,15)16/h4-7H,3H2,1-2H3
- InChI Key: NORZAGJNTJUYRU-UHFFFAOYSA-N
- SMILES: BrC(C)C(C1C=C(C=C(C=1)OCC)OC(F)(F)F)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 309
- XLogP3: 4.3
- Topological Polar Surface Area: 35.5
2-Bromo-1-(3-ethoxy-5-(trifluoromethoxy)phenyl)propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013012902-1g |
2-Bromo-1-(3-ethoxy-5-(trifluoromethoxy)phenyl)propan-1-one |
1805895-68-4 | 97% | 1g |
1,579.40 USD | 2021-06-25 |
2-Bromo-1-(3-ethoxy-5-(trifluoromethoxy)phenyl)propan-1-one Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 2-Bromo-1-(3-ethoxy-5-(trifluoromethoxy)phenyl)propan-1-one
Introduction to 2-Bromo-1-(3-ethoxy-5-(trifluoromethoxy)phenyl)propan-1-one (CAS No. 1805895-68-4)
2-Bromo-1-(3-ethoxy-5-(trifluoromethoxy)phenyl)propan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 1805895-68-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a brominated aromatic ring system coupled with an aliphatic ketone moiety, which makes it a versatile intermediate in the synthesis of various bioactive molecules.
The structural framework of 2-Bromo-1-(3-ethoxy-5-(trifluoromethoxy)phenyl)propan-1-one incorporates several key functional groups that contribute to its reactivity and potential biological activity. The presence of a bromine atom at the para position relative to the aromatic ring enhances its utility as a substrate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Additionally, the ethoxy and trifluoromethoxy substituents on the aromatic ring introduce electronic and steric effects that can modulate the compound's interaction with biological targets.
In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Among these efforts, small-molecule inhibitors targeting specific enzymes and receptors have emerged as a cornerstone of modern drug discovery. 2-Bromo-1-(3-ethoxy-5-(trifluoromethoxy)phenyl)propan-1-one has been identified as a promising scaffold for the development of such inhibitors due to its ability to undergo facile functionalization and its potential to engage in favorable interactions with biological macromolecules.
One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors, which are critical in treating a wide range of cancers and inflammatory diseases. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is often associated with pathological conditions. By serving as a precursor for more complex molecules, 2-Bromo-1-(3-ethoxy-5-(trifluoromethoxy)phenyl)propan-1-one enables chemists to design highly specific inhibitors that can modulate kinase activity without affecting other cellular processes.
Recent advancements in computational chemistry have further enhanced the utility of 2-Bromo-1-(3-ethoxy-5-(trifluoromethoxy)phenyl)propan-1-one by allowing for the rapid screening of virtual libraries derived from this scaffold. Machine learning algorithms can predict the binding affinity of modified derivatives to target proteins, thereby accelerating the drug discovery process. This integration of computational methods with traditional synthetic chemistry has led to the identification of several lead compounds that are currently undergoing preclinical evaluation.
The pharmaceutical industry has also shown interest in leveraging 2-Bromo-1-(3-ethoxy-5-(trifluoromethoxy)phenyl)propan-1-one for the development of next-generation antiviral agents. Viruses have evolved complex mechanisms to evade host immune responses, making them challenging targets for therapeutic intervention. However, by designing molecules that can interfere with viral replication or entry into host cells, researchers have hope of developing treatments that can combat emerging viral threats more effectively.
Another area where this compound has found application is in the synthesis of fluorescent probes used in biomedical imaging. Fluorescent dyes are essential tools for visualizing biological processes at the cellular level, and modifications to 2-Bromo-1-(3-ethoxy-5-(trifluoromethoxy)phenyl)propan-1-one have enabled the creation of probes with enhanced brightness, photostability, and tissue penetration. These advancements are particularly valuable in diagnostic applications where real-time imaging is required for accurate disease detection.
The synthetic methodologies employed in producing 2-Bromo-1-(3-ethoxy-5-(trifluoromethoxy)phenyl)propan-1-one are also worth noting. Traditional approaches often involve multi-step sequences that require careful optimization to ensure high yields and purity. However, recent innovations in catalytic systems have allowed for more streamlined synthetic routes, reducing both reaction times and environmental impact. These improvements align with broader trends in green chemistry aimed at minimizing waste and energy consumption throughout the drug development lifecycle.
In conclusion, 2-Bromo-1-(3-ethoxy-5-(trifluoromethoxy)phenyl)propan-1-one (CAS No. 1805895-68-4) represents a valuable building block for numerous applications across pharmaceutical research and biotechnology. Its unique structural features make it an ideal candidate for further derivatization into bioactive compounds with potential therapeutic significance. As research continues to uncover new ways to harness its chemical properties, this compound is poised to play an increasingly important role in addressing some of today's most pressing medical challenges.
1805895-68-4 (2-Bromo-1-(3-ethoxy-5-(trifluoromethoxy)phenyl)propan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)